Cas no 2096985-87-2 (2-(3-Azidopropoxy)-4-chlorobenzoic acid)

• Product Name: 2-(3-Azidopropoxy)-4-chlorobenzoic acid
• CAS No: 2096985-87-2
• MF: C₁₀H₁₀ClN₃O₃
• MW: 255.657701015472
• MDL: MFCD29762488
• CID: 4786343
• Update Time: 2025-06-08

2-(3-Azidopropoxy)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-azidopropoxy)-4-chlorobenzoic acid
• 2-(3-Azidopropoxy)-4-chlorobenzoic acid

• MDL： MFCD29762488
• Inchi： 1S/C10H10ClN3O3/c11-7-2-3-8(10(15)16)9(6-7)17-5-1-4-13-14-12/h2-3,6H,1,4-5H2,(H,15,16)
• InChI Key： ABJYLINGZBRLAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)OCCCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 60.9

Additional information on 2-(3-Azidopropoxy)-4-chlorobenzoic acid

2-(3-Azidopropoxy)-4-chlorobenzoic Acid: A Comprehensive Overview

2-(3-Azidopropoxy)-4-chlorobenzoic acid, also known by its CAS number CAS 2096985-87-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group with a benzoic acid moiety, making it a versatile building block for various applications.

The molecule consists of a benzoic acid core, where the carboxylic acid group is attached to a benzene ring. The benzene ring is further substituted with a chlorine atom at the para position and an azidopropoxy group at the ortho position. This arrangement imparts the compound with distinct chemical properties, including high reactivity due to the azide group and the electron-withdrawing effects of the chlorine atom.

Recent studies have highlighted the potential of 2-(3-Azidopropoxy)-4-chlorobenzoic acid in click chemistry reactions, particularly in the synthesis of complex molecules and materials. The azide group is highly reactive under copper-catalyzed conditions, enabling efficient formation of new carbon-nitrogen bonds. This property has been exploited in the development of novel pharmaceuticals, where precise control over molecular architecture is crucial.

In addition to its role in organic synthesis, this compound has shown promise in materials science. Researchers have utilized its reactivity to create advanced polymers and hybrid materials with tailored properties. For instance, the incorporation of azidopropoxy groups into polymer backbones has led to materials with enhanced mechanical strength and thermal stability.

The synthesis of CAS 2096985-87-2 involves a multi-step process that typically begins with the preparation of intermediates such as 3-azidopropanol. Subsequent coupling reactions with chlorobenzoic acid derivatives yield the final product. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

The physical properties of this compound are also worth noting. It exhibits good solubility in polar solvents due to its hydrophilic carboxylic acid group, while the azide and chlorine substituents contribute to its overall polarity and reactivity. Its melting point and stability under various conditions have been thoroughly characterized, providing valuable insights for its practical applications.

In conclusion, 2-(3-Azidopropoxy)-4-chlorobenzoic acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an essential component in contemporary research and development efforts.